Cas no 312619-28-6 (Iron(3+) diphosphate)

• Product Name: Iron(3+) diphosphate
• CAS No: 312619-28-6
• MF: Fe₄O₂₁P₆
• MW: 745.209971427917
• CID: 300783
• Update Time: 2026-05-14

Iron(3+) diphosphate Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,iron(3+) salt (3:4), dihydrate (9CI)
• FERRIC PYROPHOSPHATE
• FERRIC PYROPHOSPHATE,SOLUBLE
• Iron(3+) diphosphate

• Inchi： InChI=1S/4Fe.3H4O7P2/c;;;;3*1-8(2,3)7-9(4,5)6/h;;;;3*(H2,1,2,3)(H2,4,5,6)/q4*+3;;;/p-12
• InChI Key： CADNYOZXMIKYPR-UHFFFAOYSA-B
• SMILES： [Fe+3].[Fe+3].[Fe+3].[Fe+3].O=P(OP([O-])(=O)[O-])([O-])[O-].O=P(OP([O-])(=O)[O-])([O-])[O-].O=P(OP([O-])(=O)[O-])([O-])[O-]

Computed Properties

• Exact Mass: 755.50466
• Monoisotopic Mass: 745.476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 407A^2

Experimental Properties

• Color/Form: soluble crystals
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 438.33

Iron(3+) diphosphate Security Information

• WGK Germany：3
• Storage Condition：Store in cold storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt